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Compound of Interest

Compound Name: GW405833 hydrochloride

Cat. No.: B10763306 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for GW405833 hydrochloride was not located.

This guide is based on best practices for handling highly potent active pharmaceutical

ingredients (HPAPIs) and kinase inhibitors. Researchers must treat this compound as

potentially hazardous and consult their institution's Environmental Health and Safety (EHS)

department for specific guidance.

GW405833 hydrochloride is a potent research compound, and as such, requires stringent

safety protocols to protect laboratory personnel from exposure. The primary routes of exposure

are inhalation of airborne particles, skin and eye contact, and ingestion. Adherence to the

following operational and disposal plans is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
Due to the potent nature of GW405833 hydrochloride, a comprehensive PPE strategy is

mandatory. For potent compounds, standard PPE may be insufficient, and more advanced

protective measures should be considered.[1]
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PPE Category Recommended Equipment Key Considerations

Respiratory Protection

Powered Air-Purifying

Respirator (PAPR) or

N95/FFP3 respirator

A PAPR is recommended for

operations with a high potential

for dust generation, such as

weighing and aliquoting.[1] For

less dusty operations within a

certified chemical fume hood, a

properly fitted N95 or FFP3

respirator may be adequate.

Surgical masks offer no

protection against chemical

aerosols.

Hand Protection Double Nitrile Gloves

Wear two pairs of chemical-

resistant nitrile gloves,

changing the outer pair

frequently and immediately

after any contamination.

Body Protection

Disposable, solid-front lab coat

with knit cuffs or a "bunny suit"

coverall (e.g., DuPont™

Tyvek®)

Protective garments should be

made of materials like Tyvek®

that provide a barrier against

solid and liquid aerosols.[2][3]

Coveralls offer more complete

protection.[4]

Eye and Face Protection
Chemical safety goggles and a

face shield

Goggles are essential to

protect the eyes from splashes

and airborne particles.[4] A

face shield should be worn in

conjunction with goggles when

there is a significant splash

hazard.[4]

Foot Protection
Closed-toe shoes and

disposable shoe covers

Shoe covers should be worn to

prevent the tracking of

contaminants out of the

laboratory.
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Operational Plan: From Receipt to Disposal
A structured workflow is essential to minimize the risk of exposure and contamination.

Preparation Handling (in Containment) Cleanup and Disposal

Receive and Inspect Shipment Store in a Cool, Dry, Secure Location Don Full PPE Work in Fume Hood or Glove Bag Weigh and Aliquot Carefully Prepare Solution Decontaminate Surfaces and Equipment Segregate Hazardous Waste Dispose of Waste via EHS

Click to download full resolution via product page

Caption: Operational workflow for handling GW405833 hydrochloride.

Procedural Guidance:

Receiving and Storage:

Upon receipt, inspect the container for any damage. If compromised, consult your EHS

department immediately.

Store the compound in a tightly sealed, clearly labeled container in a cool, dry, and secure

location with restricted access.

Handling and Solution Preparation:

All handling of solid GW405833 hydrochloride must be performed within a certified

chemical fume hood, a glove bag, or a similar containment system to control dust

exposures.[1]

Before entering the containment area, don all required PPE.

Carefully weigh the compound on weighing paper or in a tared container.

When preparing solutions, add the solvent to the solid to minimize dust generation.

Spill and Emergency Procedures:
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In the event of a spill, evacuate the immediate area and alert others.

For small spills, if trained to do so, use a chemical spill kit to absorb the material. Do not

dry sweep solid spills.

For large spills, or if you are not trained in spill cleanup, contact your institution's EHS

department.

First Aid in Case of Exposure
Immediate action is critical in the event of an exposure.

Routes of Exposure

Immediate Actions

Exposure Event

Skin Contact Eye Contact Inhalation Ingestion

Wash with soap and water
for at least 15 minutes

Flush eyes with water
for at least 15 minutes Move to fresh air Rinse mouth with water

(Do NOT induce vomiting)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to GW405833 hydrochloride.

Disposal Plan
All waste generated from handling GW405833 hydrochloride must be considered hazardous.

[5][6] Under no circumstances should this material be disposed of in regular trash or down the
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drain.[5][6]

Waste Stream Disposal Procedure

Solid Waste

Includes excess compound, contaminated

weighing paper, and contaminated PPE (gloves,

shoe covers, disposable lab coats). Place in a

dedicated, sealed, and clearly labeled

hazardous waste container.[6]

Liquid Waste

Includes all solutions containing GW405833

hydrochloride and the first rinsate from cleaning

contaminated labware.[5] Collect in a sealed,

leak-proof, and shatter-resistant hazardous

waste container.[6]

Sharps

Includes contaminated needles, syringes, and

pipette tips. Dispose of in a designated sharps

container for hazardous waste.

Contaminated Labware

Reusable glassware should be submerged in a

suitable decontamination solution, then washed.

The initial rinsate must be collected as

hazardous waste.[5]

All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name ("GW405833 hydrochloride"), and the date of accumulation.[6][7] Arrange for

waste pickup and disposal through your institution's EHS department.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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